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Compound of Interest

Compound Name: Clodinafop

Cat. No.: B133158

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Clodinafop. It offers procedural
guidance on personal protective equipment, operational handling, and disposal.

Hazard Summary

Clodinafop-propargyl, the active ingredient, is classified as a hazardous substance.[1] It is
harmful if swallowed or inhaled, may cause an allergic skin reaction, and may cause damage to
organs through prolonged or repeated exposure.[2][3] It is also very toxic to aquatic life with
long-lasting effects.[2][4]

Quantitative Exposure Limits

The following table summarizes the established acceptable daily intake (ADI) values for
Clodinafop-propargyl and the associated safener, cloquintocet-mexyl.
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Acceptable Daily Intake .
Substance Basis
(ADI)

Based on the No-Observed-

Effect-Level (NOEL) of 0.37
Clodinafop-propargyl 0.004 mg/kg/day mg/kg/day, determined from

long-term exposure in the most

sensitive species.[3]

The Australian Acceptable
Cloquintocet-mexyl 0.04 mg/kg/day Daily Intake for a human for
daily, lifetime exposure.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE setup is critical to prevent exposure when handling Clodinafop. The
required level of PPE can vary based on the task (e.g., mixing concentrated forms requires a
higher level of protection than handling diluted solutions).[5] Always consult the product's
specific Safety Data Sheet (SDS) for detailed requirements.

Core PPE Requirements:

» Hand Protection: Wear chemical-resistant gloves, such as butyl rubber or nitrile rubber, with
a minimum thickness of 14 mils.[6][7] Do not use leather or fabric gloves.[8] Wash the
outside of gloves before removing them.[8]

o Body Protection: Wear a chemical-resistant suit or cotton overalls buttoned to the neck and
wrist.[5][6][7] Sleeves should be worn over gloves.[5] When mixing or handling concentrates,
a chemical-resistant apron that covers from mid-chest to the knees is often required.[7]

o Eye and Face Protection: Use chemical splash goggles and a face shield, especially when
mixing or spraying.[8][9] Safety glasses should provide front, brow, and temple protection.
[10]

o Respiratory Protection: If there is a risk of inhaling dust, mists, or vapors, use a respirator.[4]
[9] For agricultural chemicals, a respirator with a type G cartridge is recommended.[4]
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o Footwear: Wear chemical-resistant boots.[8] Pant legs should be worn outside of the boots
to prevent chemicals from entering.[10]

Operational and Disposal Plans
Safe Handling Protocol:

o Preparation: Before handling, ensure all safety precautions have been read and understood.
[3] Work in a well-ventilated area, preferably with local exhaust ventilation.[1][2] Ensure
safety showers and eyewash stations are in close proximity.[3]

e Donning PPE: Put on all required PPE as described above.

o Handling: Avoid all personal contact, including inhalation of fumes, mists, vapors, or spray.[1]
[4] Prevent the dispersion of dust.[2] Do not eat, drink, or smoke in the handling area.[6]

o After Handling: Wash hands and face thoroughly after handling.[2][6]

» Doffing and Cleaning PPE: Remove contaminated clothing carefully.[4] Launder reusable
protective clothing before storage or re-use, washing it separately from other laundry.[4][10]
If clothing is contaminated with a pesticide regulated as hazardous waste due to a spill, it
must be disposed of as hazardous waste.[11]

Storage Plan:

Store in the original, tightly closed container in a cool, dry, and well-ventilated place.[1][3][4]

Store away from heat, sparks, open flames, and direct sunlight.[3][6]

Keep away from incompatible materials such as strong oxidizing agents.[1][3]

Store locked up and away from foodstuff containers.[1][3]
Spill Management Protocol:

 |solate the Area: Evacuate all non-essential personnel from the affected area.[3]
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o Control the Spill: Stop the leak if it is safe to do so.[4] Prevent the spillage from entering
drains, sewers, or water courses.[1][12]

e Containment and Cleanup:

o Small Spills: Absorb the spill with inert material such as sand, vermiculite, or clay.[6][13]
Place the absorbed material into a suitable, labeled chemical waste container.[13]

o Large Spills: Follow the same procedure as for small spills. You may need to neutralize the
area with a dilute alkaline solution of soda ash, with the rinsate also placed into a chemical
waste container.[13]

o Decontamination: Clean the spill area thoroughly.

e Reporting: Notify and consult with the proper regulatory authorities if a significant quantity of
material enters drains.[6]

Disposal Plan:
Improper disposal of pesticides can lead to environmental contamination.[11]

o Excess Product: The best way to dispose of small amounts of excess Clodinafop is to use it
up by applying it according to the label directions.[14][15] Do not pour leftover pesticides
down the sink or drain.[14][15] If you cannot use it, check with your local solid waste
authority or environmental agency for a household hazardous waste collection program.[15]

o Empty Containers: An empty pesticide container can be as hazardous as a full one due to
residues.[14]

o

Triple-rinse the empty container: Fill it about one-quarter full with clean water, cap and
shake for 30 seconds.[14]

o

Pour the rinsate into the spray tank or a collection vessel for later use.[14]

[¢]

Repeat the rinsing process two more times.[14]

[¢]

Puncture the container to prevent reuse.[1]
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o Dispose of the container at an authorized landfill or check for local recycling programs for
pesticide containers.[4][11] State and local laws may be stricter than federal requirements.
[14]

Visualized Workflows
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Click to download full resolution via product page

Caption: Safe Handling Workflow for Clodinafop.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b133158?utm_src=pdf-body-img
https://www.benchchem.com/product/b133158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Caption: Hierarchy of Controls for Clodinafop Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://crops.extension.iastate.edu/post/protect-yourself-pesticides
https://crops.extension.iastate.edu/post/protect-yourself-pesticides
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.solutionsstores.com/personal-protective-equipment
https://www.solutionsstores.com/personal-protective-equipment
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://edis.ifas.ufl.edu/publication/PI010
http://www.apparentag.com.au/documents/msds/67006_APPARENT_CLODINAFOP_240_EC_HERBICIDE_MSDS_1.pdf
https://www.hpmindia.com/images/technicals/Clodinafop%20Propargyl%20Technical.pdf
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://pesticidestewardship.org/homeowner/pesticide-and-container-disposal/
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b133158#personal-protective-equipment-for-handling-clodinafop
https://www.benchchem.com/product/b133158#personal-protective-equipment-for-handling-clodinafop
https://www.benchchem.com/product/b133158#personal-protective-equipment-for-handling-clodinafop
https://www.benchchem.com/product/b133158#personal-protective-equipment-for-handling-clodinafop
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b133158?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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